Methyl Thiocyanate
Methyl Thiocyanate
Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998)
Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid.
Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid.
Brand Name:
Vulcanchem
CAS No.:
556-64-9
VCID:
VC0058053
InChI:
InChI=1S/C2H3NS/c1-4-2-3/h1H3
SMILES:
CSC#N
Molecular Formula:
C2H3NS
Molecular Weight:
73.12 g/mol
Methyl Thiocyanate
CAS No.: 556-64-9
Reference Standards
VCID: VC0058053
Molecular Formula: C2H3NS
Molecular Weight: 73.12 g/mol
CAS No. | 556-64-9 |
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Product Name | Methyl Thiocyanate |
Molecular Formula | C2H3NS |
Molecular Weight | 73.12 g/mol |
IUPAC Name | methyl thiocyanate |
Standard InChI | InChI=1S/C2H3NS/c1-4-2-3/h1H3 |
Standard InChIKey | VYHVQEYOFIYNJP-UHFFFAOYSA-N |
SMILES | CSC#N |
Canonical SMILES | CSC#N |
Boiling Point | 266 to 271 °F at 760 mm Hg (EPA, 1998) 132.9 °C 130-133 °C |
Colorform | COLORLESS LIQUID |
Density | 1.068 at 77 °F (EPA, 1998) d15 1.08 1.068 g/cu cm at 25 °C |
Melting Point | -60 °F (EPA, 1998) -5.0 °C Fp ?91 ° -51 °C |
Physical Description | Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998) |
Description | Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998) Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid. |
Shelf Life | VOLATILE |
Solubility | VERY SLIGHTLY SOL IN WATER; MISCIBLE WITH ALC, ETHER Soluble in carbon tetrachloride. |
Synonyms | Methyl Sulfocyanate; Methyl Thiocyanate; NSC 9368; Thiocyanic Acid Methyl Ester |
Vapor Pressure | 10 mm Hg at 70.88 °F (EPA, 1998) 12.07 mmHg 12.1 mm Hg at 25 °C |
PubChem Compound | 11168 |
Last Modified | Nov 11 2021 |
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